Cas no 878065-60-2 (N-hydroxy-2-({4-phenyl-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide)

• Product Name: N-hydroxy-2-({4-phenyl-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide
• CAS No: 878065-60-2
• MF: C₁₅H₁₄N₆O₂S₂
• MW: 374.440659046173
• CID: 6134466
• PubChem ID: 16825027
• Update Time: 2025-06-25

N-hydroxy-2-({4-phenyl-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-2-({4-phenyl-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide
• Acetamide, N-hydroxy-2-[[4-phenyl-5-[(2-pyrimidinylthio)methyl]-4H-1,2,4-triazol-3-yl]thio]-
• N-hydroxy-2-((4-phenyl-5-((pyrimidin-2-ylthio)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• SR-01000019854
• N-hydroxy-2-({4-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide
• SR-01000019854-1
• 878065-60-2
• N-hydroxy-2-[[4-phenyl-5-(pyrimidin-2-ylsulfanylmethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• F2502-0101
• AKOS024653392

• Inchi： 1S/C15H14N6O2S2/c22-13(20-23)10-25-15-19-18-12(9-24-14-16-7-4-8-17-14)21(15)11-5-2-1-3-6-11/h1-8,23H,9-10H2,(H,20,22)
• InChI Key： DCRCQLYTICNFCS-UHFFFAOYSA-N
• SMILES： C(NO)(=O)CSC1N(C2=CC=CC=C2)C(CSC2=NC=CC=N2)=NN=1

Computed Properties

• Exact Mass: 374.06196606g/mol
• Monoisotopic Mass: 374.06196606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 8.36±0.20(Predicted)

Additional information on N-hydroxy-2-({4-phenyl-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide

Comprehensive Overview of N-hydroxy-2-({4-phenyl-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide (CAS No. 878065-60-2)

In the realm of medicinal chemistry and drug discovery, N-hydroxy-2-({4-phenyl-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide (CAS No. 878065-60-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a 1,2,4-triazole core with a pyrimidine moiety, making it a versatile candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of enzymatic activity, given the presence of the hydroxamic acid group, which is known for its metal-chelating properties.

The compound's CAS No. 878065-60-2 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary studies. Its sulfanyl linkages and acetamide tail contribute to its stability and bioavailability, key factors in drug design. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally complex molecules, as they often exhibit unique binding affinities and selectivity profiles. This aligns with the growing demand for targeted therapies and precision medicine, where compounds like N-hydroxy-2-({4-phenyl-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide play a pivotal role.

From a synthetic perspective, the incorporation of the pyrimidin-2-ylsulfanyl group enhances the compound's ability to interact with biological targets, particularly those involved in signal transduction pathways. This has sparked interest in its potential applications in oncology and inflammatory diseases, where dysregulated pathways are a common feature. Moreover, the hydroxyacetamide moiety is a subject of ongoing research due to its role in inhibiting histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation.

The compound's 1,2,4-triazole scaffold is another focal point, as this heterocycle is renowned for its pharmacological versatility. It is often associated with antimicrobial, antiviral, and anticancer activities, making it a valuable building block in drug development. The presence of the phenyl ring further augments its lipophilicity, which can influence membrane permeability and overall pharmacokinetics. These attributes are critical in addressing current challenges in drug delivery and bioavailability optimization.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to produce N-hydroxy-2-({4-phenyl-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide. This aligns with the global push toward reducing the environmental footprint of pharmaceutical manufacturing. The compound's structural complexity also makes it an ideal candidate for computational chemistry studies, where molecular docking and quantum mechanical calculations can predict its interactions with biological targets.

As the scientific community continues to unravel the potential of CAS No. 878065-60-2, its applications in personalized medicine and biomarker discovery are gaining traction. The integration of big data analytics and machine learning in drug discovery has further accelerated the identification of novel uses for this compound. Whether as a lead molecule or a tool compound, N-hydroxy-2-({4-phenyl-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide exemplifies the convergence of chemistry, biology, and technology in modern science.